Cas no 1095611-97-4 (N-1-(4-ethylphenyl)propylcyclopropanamine)
N-1-(4-ethylphenyl)propylcyclopropanamine Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanamine, N-cyclopropyl-α,4-diethyl-
- N-1-(4-ethylphenyl)propylcyclopropanamine
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- Inchi: 1S/C14H21N/c1-3-11-5-7-12(8-6-11)14(4-2)15-13-9-10-13/h5-8,13-15H,3-4,9-10H2,1-2H3
- InChI Key: MTZAJWXTBHRUOC-UHFFFAOYSA-N
- SMILES: C(C1C=CC(CC)=CC=1)(CC)NC1CC1
N-1-(4-ethylphenyl)propylcyclopropanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-165898-0.05g |
N-[1-(4-ethylphenyl)propyl]cyclopropanamine |
1095611-97-4 | 0.05g |
$612.0 | 2023-02-17 | ||
| Enamine | EN300-165898-0.1g |
N-[1-(4-ethylphenyl)propyl]cyclopropanamine |
1095611-97-4 | 0.1g |
$640.0 | 2023-02-17 | ||
| Enamine | EN300-165898-0.25g |
N-[1-(4-ethylphenyl)propyl]cyclopropanamine |
1095611-97-4 | 0.25g |
$670.0 | 2023-02-17 | ||
| Enamine | EN300-165898-0.5g |
N-[1-(4-ethylphenyl)propyl]cyclopropanamine |
1095611-97-4 | 0.5g |
$699.0 | 2023-02-17 | ||
| Enamine | EN300-165898-1.0g |
N-[1-(4-ethylphenyl)propyl]cyclopropanamine |
1095611-97-4 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-165898-2.5g |
N-[1-(4-ethylphenyl)propyl]cyclopropanamine |
1095611-97-4 | 2.5g |
$1428.0 | 2023-02-17 | ||
| Enamine | EN300-165898-5.0g |
N-[1-(4-ethylphenyl)propyl]cyclopropanamine |
1095611-97-4 | 5.0g |
$2110.0 | 2023-02-17 | ||
| Enamine | EN300-165898-10.0g |
N-[1-(4-ethylphenyl)propyl]cyclopropanamine |
1095611-97-4 | 10.0g |
$3131.0 | 2023-02-17 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01020725-1g |
N-[1-(4-Ethylphenyl)propyl]cyclopropanamine |
1095611-97-4 | 95% | 1g |
¥1953.0 | 2023-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01020725-5g |
N-[1-(4-Ethylphenyl)propyl]cyclopropanamine |
1095611-97-4 | 95% | 5g |
¥5656.0 | 2023-03-01 |
N-1-(4-ethylphenyl)propylcyclopropanamine Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on N-1-(4-ethylphenyl)propylcyclopropanamine
Comprehensive Overview of N-1-(4-ethylphenyl)propylcyclopropanamine (CAS No. 1095611-97-4): Properties, Applications, and Research Insights
N-1-(4-ethylphenyl)propylcyclopropanamine (CAS No. 1095611-97-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific fields. This compound, often referred to in abbreviated forms in research literature, belongs to the class of cyclopropylamine derivatives, which are known for their intriguing chemical properties and biological activities. The presence of both the cyclopropylamine moiety and the 4-ethylphenyl group in its structure makes it a subject of interest for researchers exploring novel pharmacophores and material science applications.
In the context of modern drug discovery, N-1-(4-ethylphenyl)propylcyclopropanamine has been investigated for its potential role as a building block in the synthesis of more complex molecules. Its molecular framework, which includes a rigid cyclopropane ring, is particularly valuable in medicinal chemistry, where such structures are often employed to modulate the conformational flexibility of drug candidates. Recent studies have highlighted the compound's utility in the development of central nervous system (CNS) agents, with some researchers exploring its derivatives for their possible effects on neurotransmitter systems.
The synthesis of N-1-(4-ethylphenyl)propylcyclopropanamine typically involves multi-step organic reactions, with careful attention paid to the stereochemistry of the cyclopropylamine group. Advanced techniques such as asymmetric synthesis and catalytic cyclopropanation have been employed to achieve high yields and purity of this compound. Analytical characterization using NMR spectroscopy, mass spectrometry, and X-ray crystallography has confirmed its structural integrity, making it a reliable reference material for further research.
Beyond pharmaceutical applications, CAS No. 1095611-97-4 has shown promise in material science and catalysis. Its unique electronic properties, derived from the conjugation between the aromatic 4-ethylphenyl group and the cyclopropylamine moiety, make it a candidate for use in organic electronic devices. Some studies have explored its incorporation into polymeric materials, where it could potentially enhance thermal stability or modify electronic conductivity. Additionally, the compound's ability to act as a ligand in coordination chemistry has opened new avenues for the design of transition metal catalysts.
Recent trends in scientific literature indicate growing interest in the structure-activity relationships of N-1-(4-ethylphenyl)propylcyclopropanamine derivatives. Researchers are particularly focused on understanding how modifications to the propyl linker or ethyl substituent affect the compound's physical and chemical properties. This line of inquiry aligns with broader questions in medicinal chemistry about how subtle structural changes can dramatically influence biological activity. Such investigations often employ computational chemistry methods, including molecular docking and quantum mechanical calculations, to predict potential interactions with biological targets.
The stability and storage conditions of 1095611-97-4 have also been subjects of research. Proper handling typically requires protection from moisture and oxygen, with recommendations for storage under inert atmosphere or at low temperatures to maintain its chemical integrity. These considerations are particularly important for researchers working with this compound in high-throughput screening or combinatorial chemistry applications, where consistent quality is paramount.
From an industrial perspective, the scalable synthesis of N-1-(4-ethylphenyl)propylcyclopropanamine presents both challenges and opportunities. Process chemists are investigating more efficient routes to its production, with emphasis on atom economy, green chemistry principles, and cost-effectiveness. These efforts reflect broader trends in the fine chemicals industry toward sustainable manufacturing practices. The compound's potential as an intermediate in the synthesis of more complex active pharmaceutical ingredients (APIs) has spurred interest from contract research organizations and specialty chemical manufacturers.
In the realm of academic research, CAS No. 1095611-97-4 serves as a valuable tool for studying structure-property relationships in organic chemistry. Its well-defined molecular architecture makes it an excellent candidate for mechanistic studies, particularly those investigating ring strain effects in cyclopropane-containing compounds. Recent publications have utilized this compound to explore fundamental questions about molecular conformation and electronic effects in constrained systems.
The safety profile of N-1-(4-ethylphenyl)propylcyclopropanamine has been documented in several studies, with standard laboratory precautions recommended for its handling. While not classified as hazardous under normal conditions, researchers are advised to follow good laboratory practices when working with this compound, including the use of appropriate personal protective equipment. These recommendations align with the broader scientific community's emphasis on laboratory safety and responsible research practices.
Looking to the future, 1095611-97-4 is likely to remain an important compound in both academic and industrial research settings. Its versatility as a chemical building block, combined with the growing understanding of its properties, positions it as a valuable asset in the development of new therapeutic agents and functional materials. As research continues to uncover new applications for this and related cyclopropylamine derivatives, the scientific community can expect to see expanded interest in this fascinating class of compounds.
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